Cas no 77510-50-0 ((3R)-3-hydroxypyrrolidin-2-one)
(3R)-3-Hydroxypyrrolidin-2-one is a chiral lactam derivative characterized by a hydroxyl group at the 3-position of the pyrrolidin-2-one ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. Its stereochemistry makes it valuable for asymmetric synthesis, enabling the construction of enantiomerically pure compounds. The hydroxyl group offers a reactive site for further functionalization, facilitating derivatization into more complex structures. Additionally, its lactam core is stable under a range of reaction conditions, making it suitable for multi-step synthetic routes. This compound is often employed in the development of enzyme inhibitors, peptidomimetics, and other biologically active agents.
77510-50-0 structure
Product Name:(3R)-3-hydroxypyrrolidin-2-one
CAS No:77510-50-0
MF:C4H7NO2
MW:101.103881120682
MDL:MFCD12911759
CID:829842
PubChem ID:641547
Update Time:2025-06-06
(3R)-3-hydroxypyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- (R)-3-Hydroxypyrrolidin-2-one
- (R)- 3-HYDROXY-2-PYRROLIDINONE
- (R)-3-Hydroxy-2-pyrrolidone
- (3R)-3-hydroxy-2-pyrrolidinone
- (R)-(+)-3-hydroxy-2-pyrrolidinone
- (R)-4-hydroxy-2-oxopyrrolidine
- 2-pyrrolidinone,3-hydroxy
- (3R)-3-hydroxypyrrolidin-2-one
- 2-Oxopyrrolidine-3alpha-ol
- (R)-3-hydroxy-pyrrolidin-2-one
- FRKGSNOMLIYPSH-GSVOUGTGSA-N
- RKL10137
- CH0019
- FCH951513
- RP18726
- AB0026687
- AX8162579
- W84
- SCHEMBL321868
- DTXSID50348929
- CS-W018663
- DS-13015
- AKOS016842412
- 77510-50-0
- AMY14450
- Q-103494
- EN300-93559
- MFCD12911759
- DB-002195
-
- MDL： MFCD12911759
- Inchi： 1S/C4H7NO2/c6-3-1-2-5-4(3)7/h3,6H,1-2H2,(H,5,7)/t3-/m1/s1
- InChI Key： FRKGSNOMLIYPSH-GSVOUGTGSA-N
- SMILES： O[C@H]1C(NCC1)=O
Computed Properties
- Exact Mass: 101.04800
- Monoisotopic Mass: 101.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 91.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 49.3
Experimental Properties
- Density: 1.292
- Melting Point: 100-103 ºC
- Boiling Point: 364 ºC
- Flash Point: 174 ºC
- Refractive Index: 1.513
- PSA: 49.33000
- LogP: -0.80400
(3R)-3-hydroxypyrrolidin-2-one Security Information
- Hazard Statement： H302-H315-H319-H332-H335
- Storage Condition：Sealed in dry,2-8°C
(3R)-3-hydroxypyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109006241-1g |
(R)-3-Hydroxypyrrolidin-2-one |
77510-50-0 | 97% | 1g |
$317.79 | 2023-09-01 | |
| Alichem | A109006241-5g |
(R)-3-Hydroxypyrrolidin-2-one |
77510-50-0 | 97% | 5g |
$943.40 | 2023-09-01 | |
| Alichem | A109006241-10g |
(R)-3-Hydroxypyrrolidin-2-one |
77510-50-0 | 97% | 10g |
$1262.50 | 2023-09-01 | |
| Fluorochem | 092249-250mg |
R)-3-Hydroxypyrrolidin-2-one |
77510-50-0 | 95% | 250mg |
￡57.00 | 2022-03-01 | |
| Fluorochem | 092249-1g |
R)-3-Hydroxypyrrolidin-2-one |
77510-50-0 | 95% | 1g |
￡156.00 | 2022-03-01 | |
| Fluorochem | 092249-5g |
R)-3-Hydroxypyrrolidin-2-one |
77510-50-0 | 95% | 5g |
￡476.00 | 2022-03-01 | |
| Fluorochem | 092249-10g |
R)-3-Hydroxypyrrolidin-2-one |
77510-50-0 | 95% | 10g |
￡798.00 | 2022-03-01 | |
| ChemScence | CS-W018663-250mg |
(R)-3-Hydroxypyrrolidin-2-one |
77510-50-0 | ≥97.0% | 250mg |
$59.0 | 2022-04-26 | |
| ChemScence | CS-W018663-1g |
(R)-3-Hydroxypyrrolidin-2-one |
77510-50-0 | ≥97.0% | 1g |
$139.0 | 2022-04-26 | |
| ChemScence | CS-W018663-5g |
(R)-3-Hydroxypyrrolidin-2-one |
77510-50-0 | ≥97.0% | 5g |
$458.0 | 2022-04-26 |
(3R)-3-hydroxypyrrolidin-2-one Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:77510-50-0)(R)-3-Hydroxypyrrolidin-2-one
Order Number:sfd11609
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:77510-50-0)(3R)-3-hydroxypyrrolidin-2-one
Order Number:A847787
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:16
Price ($):289.0/1012.0
Email:sales@amadischem.com
(3R)-3-hydroxypyrrolidin-2-one Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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